Cas no 691904-76-4 (2-Propenoic acid, 3-(2-fluoro-4-methoxyphenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(2-fluoro-4-methoxyphenyl)-, ethyl ester, (2E)-
• CAS No: 691904-76-4
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 1733488
• PubChem ID: 71374478
• Update Time: 2025-04-21

2-Propenoic acid, 3-(2-fluoro-4-methoxyphenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-fluoro-4-methoxyphenyl)-, ethyl ester, (2E)-
• ethyl 3-(2-fluoro-4-methoxyphenyl)prop-2-enoate
• DTXSID90797255
• SCHEMBL13686175
• 691904-76-4

• Inchi： 1S/C12H13FO3/c1-3-16-12(14)7-5-9-4-6-10(15-2)8-11(9)13/h4-8H,3H2,1-2H3
• InChI Key： JBDFPNCYHRVXTG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C=CC(=O)OCC)OC

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų